Cas no 89640-83-5 (4-methyl-2-oxo-1H-pyrimidine-6-carboxylic acid)

• Product Name: 4-methyl-2-oxo-1H-pyrimidine-6-carboxylic acid
• CAS No: 89640-83-5
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• CID: 712172
• PubChem ID: 28799510
• Update Time: 2025-10-28

4-methyl-2-oxo-1H-pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylicacid, 1,2-dihydro-6-methyl-2-oxo-
• 1,2-DIHYDRO-6-METHYL-2-OXO-4-PYRIMIDINECARBOXYLIC ACID
• 4-Pyrimidinecarboxylicacid,1,2-dihydro-6-methyl-2-oxo-(9CI)
• 6-methyl-2-oxo-1H-pyrimidine-4-carboxylic acid
• 4-methyl-2-oxo-1H-pyrimidine-6-carboxylic acid
• AB00998585-01
• 2-Hydroxy-6-methyl-pyrimidine-4-carboxylic acid
• EN300-42536
• 6-methyl-2-oxo-2,3-dihydropyrimidine-4-carboxylic acid
• 6-Methyl-2-Oxo-1,2-Dihydro-Pyrimidine-4-Carboxylic Acid
• 2-hydroxy-6-methylpyrimidine-4-carboxylicacid
• BB 0241026
• TEV
• 89640-83-5
• 2-hydroxy-6-methylpyrimidine-4-carboxylic acid
• AKOS000275860
• DTXSID80651635
• SCHEMBL13769258
• 6-Methyl-2-oxo-2,3-dihydro-pyrimidine-4-car boxylic acid
• SCHEMBL4783935
• SB55986
• 6-Methyl-2-oxo-1,2-dihydropyrimidine-4-carboxylic acid
• AKOS000300468
• Z426199850
• STL565172
• DB-283970
• BBL030988
• STL250482
• 4-Pyrimidinecarboxylic acid, 1,2-dihydro-6-methyl-2-oxo-

• MDL： MFCD08436537
• Inchi： 1S/C6H6N2O3/c1-3-2-4(5(9)10)8-6(11)7-3/h2H,1H3,(H,9,10)(H,7,8,11)
• InChI Key： JQTKKTAJDBMMBL-UHFFFAOYSA-N
• SMILES： O=C1N=C(C(=O)O)C=C(C)N1

Computed Properties

• Exact Mass: 154.038
• Monoisotopic Mass: 154.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8A^2
• XLogP3: -0.4

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 209-211 °C
• Boiling Point: 489.8±37.0 °C at 760 mmHg
• Flash Point: 250.0±26.5 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4-methyl-2-oxo-1H-pyrimidine-6-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 4-methyl-2-oxo-1H-pyrimidine-6-carboxylic acid

Recent Advances in the Study of 4-Methyl-2-oxo-1H-pyrimidine-6-carboxylic Acid (CAS: 89640-83-5)

4-Methyl-2-oxo-1H-pyrimidine-6-carboxylic acid (CAS: 89640-83-5) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly those targeting enzymes and receptors involved in various disease pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and biological activities.

A recent study published in the Journal of Medicinal Chemistry investigated the use of 4-methyl-2-oxo-1H-pyrimidine-6-carboxylic acid as a scaffold for designing novel inhibitors of dihydroorotate dehydrogenase (DHODH), an enzyme critical for pyrimidine biosynthesis in rapidly proliferating cells. The researchers employed a structure-based drug design approach, utilizing X-ray crystallography to elucidate the binding interactions between the compound and the enzyme's active site. The results demonstrated that derivatives of 4-methyl-2-oxo-1H-pyrimidine-6-carboxylic acid exhibited potent inhibitory activity against DHODH, with IC50 values in the nanomolar range, suggesting their potential as anticancer agents.

In another study, researchers focused on the compound's utility in the synthesis of antiviral agents. The study, published in Bioorganic & Medicinal Chemistry Letters, reported the development of a series of pyrimidine-based analogs incorporating 4-methyl-2-oxo-1H-pyrimidine-6-carboxylic acid as a core structure. These analogs were evaluated for their activity against RNA viruses, including SARS-CoV-2. The findings revealed that certain derivatives displayed significant antiviral activity, with one compound showing a 90% reduction in viral replication at a concentration of 10 µM. This highlights the compound's versatility in addressing emerging infectious diseases.

Further research has explored the pharmacokinetic properties of 4-methyl-2-oxo-1H-pyrimidine-6-carboxylic acid derivatives. A study in European Journal of Pharmaceutical Sciences utilized in vitro and in vivo models to assess the absorption, distribution, metabolism, and excretion (ADME) profiles of these compounds. The results indicated favorable oral bioavailability and metabolic stability, making them promising candidates for further preclinical development. Additionally, toxicity studies conducted in rodent models showed no significant adverse effects at therapeutic doses, underscoring their safety profile.

The synthetic accessibility of 4-methyl-2-oxo-1H-pyrimidine-6-carboxylic acid has also been a focus of recent investigations. A team of chemists reported an efficient, one-pot synthesis method in Organic Letters, which significantly reduced the number of steps and improved the overall yield compared to traditional approaches. This advancement is expected to facilitate large-scale production and further exploration of the compound's applications in medicinal chemistry.

In conclusion, 4-methyl-2-oxo-1H-pyrimidine-6-carboxylic acid (CAS: 89640-83-5) continues to be a valuable building block in drug discovery, with recent studies underscoring its potential in oncology, antiviral therapy, and beyond. The compound's unique chemical properties, coupled with its demonstrated biological activities and favorable pharmacokinetic profiles, position it as a promising candidate for the development of next-generation therapeutics. Future research should focus on optimizing its derivatives for enhanced efficacy and selectivity, as well as exploring its potential in other therapeutic areas.